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Compound of Interest

Compound Name: LG100268

Cat. No.: B1675207 Get Quote

Application Notes and Protocols for LG100268
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of

LG100268, a potent and selective retinoid X receptor (RXR) agonist, intended for research

purposes.

Compound Information
Property Value Reference

Synonyms LG268, AGN 192620, CD3127 [1][2]

Molecular Formula C₂₄H₂₉NO₂ [2]

Molecular Weight 363.49 g/mol

CAS Number 153559-76-3 [2]

Mechanism of Action
LG100268 is a selective agonist for Retinoid X Receptors (RXR-α, RXR-β, and RXR-γ) with

high potency (EC₅₀ values of 4 nM, 3 nM, and 4 nM, respectively).[1] It displays over 1000-fold

selectivity for RXR over Retinoic Acid Receptors (RARs). LG100268 activates RXR

homodimers and can also form heterodimers with other nuclear receptors, such as Peroxisome
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Proliferator-Activated Receptor-gamma (PPARγ), to regulate gene transcription.[3] This

activation modulates various cellular processes, including cell proliferation, differentiation, and

apoptosis.[2][4]
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Caption: LG100268 signaling pathway.

Solubility Data
It is crucial to use a freshly opened, anhydrous solvent, especially DMSO, as it is hygroscopic

and absorbed water can affect the solubility of the compound.[1] If precipitation occurs, gentle

warming and/or sonication can be used to aid dissolution.[1]

Solvent Maximum Concentration Reference

DMSO 50 mM (~18.17 mg/mL)

DMSO 20 mg/mL [2]

DMF 20 mg/mL [2]

Ethanol 1 mg/mL [2]

Experimental Protocols
Preparation of Stock Solutions for In Vitro Use
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Caption: Workflow for in vitro stock solution preparation.

Protocol:

Weighing the Compound: Accurately weigh the desired amount of LG100268 powder.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the desired

stock concentration (e.g., 10 mM or 50 mM).

Dissolution: Vortex the solution until the compound is fully dissolved. If necessary, use an

ultrasonic bath to aid dissolution.[1]

Aliquoting: Aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles.

Storage: Store the aliquots at -20°C for up to 1 year or at -80°C for up to 2 years.[1]

Table for Preparing a 10 mM Stock Solution in DMSO:

Mass of LG100268 Volume of DMSO to Add

1 mg 275.11 µL

5 mg 1.376 mL

10 mg 2.751 mL

Preparation of Working Solutions for In Vivo Use
For in vivo experiments, it is recommended to prepare fresh working solutions on the day of

use.[1]

Protocol 1: Formulation with PEG300 and Tween-80[1]
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This protocol yields a clear solution.

Prepare a stock solution of LG100268 in DMSO (e.g., 5.6 mg/mL).

In a sterile tube, add 100 µL of the DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of saline to bring the final volume to 1 mL. The final solvent composition will be

10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

The final concentration of LG100268 will be 0.56 mg/mL (1.54 mM).

Protocol 2: Formulation with Corn Oil[1]

This protocol also yields a clear solution.

Prepare a stock solution of LG100268 in DMSO (e.g., 5.6 mg/mL).

In a sterile tube, add 100 µL of the DMSO stock solution.

Add 900 µL of corn oil.

Mix thoroughly until a clear solution is obtained. The final solvent composition will be 10%

DMSO and 90% Corn Oil.

The final concentration of LG100268 will be ≥ 0.56 mg/mL (≥ 1.54 mM).

Protocol 3: Formulation with SBE-β-CD[1]

This protocol results in a suspended solution suitable for oral and intraperitoneal injection.

Prepare a stock solution of LG100268 in DMSO (e.g., 5.6 mg/mL).

In a sterile tube, add 100 µL of the DMSO stock solution.

Add 900 µL of a 20% SBE-β-CD solution in saline.
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Mix thoroughly. Use of an ultrasonic bath is recommended to ensure a uniform suspension.

The final concentration of LG100268 will be 0.56 mg/mL (1.54 mM).

Storage and Stability
Solution Type

Storage
Temperature

Shelf Life Reference

Solid Powder -20°C

Refer to

manufacturer's

specifications

Stock Solution in

DMSO
-20°C 1 year [1]

Stock Solution in

DMSO
-80°C 2 years [1]

In Vivo Working

Solution
Prepared fresh Use on the same day [1]

Important Considerations:

Hygroscopic Nature of DMSO: Always use newly opened, anhydrous DMSO for preparing

stock solutions.[1]

Light Sensitivity: While not explicitly stated for LG100268, many retinoids are light-sensitive.

It is good practice to protect solutions from light by using amber vials or by wrapping vials in

foil.

Avoid Repeated Freeze-Thaw Cycles: Aliquoting stock solutions into single-use volumes is

highly recommended to maintain compound integrity.

Purity: Ensure the purity of the compound is ≥98% for reliable and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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